Cas no 3593-92-8 (Pregn-4-ene-3,11,20-trione,17-hydroxy-21-[(1-oxoheptyl)oxy]- (9CI))
3593-92-8 structure
Product Name:Pregn-4-ene-3,11,20-trione,17-hydroxy-21-[(1-oxoheptyl)oxy]- (9CI)
CAS No:3593-92-8
MF:C28H40O6
MW:472.613609313965
CID:314702
PubChem ID:107422
Update Time:2025-04-19
Pregn-4-ene-3,11,20-trione,17-hydroxy-21-[(1-oxoheptyl)oxy]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pregn-4-ene-3,11,20-trione,17-hydroxy-21-[(1-oxoheptyl)oxy]- (9CI)
- [2-[(8S,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-3,11-dioxo-1,2,6,7,8,9,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] heptanoate
- 17,21-Dihydroxypregn-4-ene-3,11,20-trione 21-heptanoate
- 17-hydroxy-3,11,20-trioxopregn-4-en-21-yl heptanoate
- EINECS 222-736-3
- DTXSID10189496
- NS00029949
- 3593-92-8
-
- Inchi: 1S/C28H40O6/c1-4-5-6-7-8-24(32)34-17-23(31)28(33)14-12-21-20-10-9-18-15-19(29)11-13-26(18,2)25(20)22(30)16-27(21,28)3/h15,20-21,25,33H,4-14,16-17H2,1-3H3/t20-,21-,25+,26-,27-,28-/m0/s1
- InChI Key: FCPICBCSNRSSEJ-JGCKISFHSA-N
- SMILES: O[C@]1(C(COC(CCCCCC)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3C(C[C@@]21C)=O)=O
Computed Properties
- Exact Mass: 472.2826
- Monoisotopic Mass: 472.282
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 905
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 97.7Ų
Experimental Properties
- Density: 1.18
- Boiling Point: 622.8°Cat760mmHg
- Flash Point: 201.2°C
- Refractive Index: 1.549
- PSA: 97.74
Pregn-4-ene-3,11,20-trione,17-hydroxy-21-[(1-oxoheptyl)oxy]- (9CI) Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
3593-92-8 (Pregn-4-ene-3,11,20-trione,17-hydroxy-21-[(1-oxoheptyl)oxy]- (9CI)) Related Products
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